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Compound of Interest

Compound Name: Calcium nitrate

Cat. No.: B158867

Solubility of Calcium Nitrate in Alkanol Solvents:
A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of anhydrous calcium
nitrate (Ca(NOs)2) in two common organic solvents: methanol and ethanol. The information
contained herein is intended to support research, development, and formulation activities
where the dissolution of this inorganic salt in a non-aqueous medium is critical. This document
presents quantitative solubility data, a detailed experimental protocol for solubility
determination, and a workflow diagram for the experimental procedure.

Quantitative Solubility Data

The solubility of calcium nitrate in methanol and ethanol is significantly influenced by
temperature. The following tables summarize the available quantitative data, presenting
solubility in grams of anhydrous calcium nitrate per 100 grams of solvent ( g/100 g).

Table 1: Solubility of Calcium Nitrate in Methanol
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Temperature (°C) Solubility (g Ca(NOs)z / 100 g Methanol)
10 134[1][2]

40 144[1][2]

60 158[1][2][3][4]

Table 2: Solubility of Calcium Nitrate in Ethanol

Temperature (°C) Solubility (g Ca(NOs)2 / 100 g Ethanol)
20 51.4[1][2][5]
40 62.9[1][21[3][4][5]

Experimental Protocol: Isothermal Gravimetric
Determination of Solubility

The following protocol outlines a reliable method for determining the solubility of calcium
nitrate in an organic solvent at a specific temperature. This method is based on the principle of
creating a saturated solution and then quantifying the dissolved solute through gravimetric

analysis.

2.1. Materials and Equipment

e Anhydrous Calcium Nitrate (analytical grade)

e Methanol or Ethanol (anhydrous, analytical grade)

o Jacketed glass vessel with a magnetic stirrer and temperature probe
e Thermostatic water bath

o Analytical balance (readable to +0.0001 g)

» Syringe with a filter attachment (e.g., 0.45 um PTFE)
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» Pre-weighed glass vials with airtight caps
e Drying oven

e Desiccator

2.2. Procedure

» Temperature Control: Set the thermostatic water bath to the desired experimental
temperature. Circulate the water through the jacketed glass vessel to maintain a constant
internal temperature.

o Preparation of the Saturated Solution:

o Add a known volume of the chosen solvent (methanol or ethanol) to the jacketed glass
vessel.

o Gradually add an excess of anhydrous calcium nitrate to the solvent while stirring
continuously. An excess of solid should be visible to ensure saturation.[1]

o Allow the suspension to equilibrate for a minimum of 24 hours at the constant temperature
with continuous stirring to ensure the solution reaches saturation.

o Sample Extraction:
o Stop the stirring and allow the undissolved solid to settle.

o Carefully draw a known volume of the supernatant (the clear saturated solution) into the
syringe through the filter attachment. This step is crucial to ensure no solid particles are
transferred.

e Gravimetric Analysis:

o Dispense the filtered saturated solution into a pre-weighed, labeled glass vial and
immediately seal it to prevent solvent evaporation.

o Weigh the vial containing the solution to determine the total mass of the saturated solution.
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o Remove the cap and place the vial in a drying oven set to a temperature that will
evaporate the solvent without decomposing the calcium nitrate (e.g., 80-100 °C).

o Dry the sample to a constant weight. This is achieved by repeatedly drying for a set period
(e.g., 2 hours), cooling in a desiccator, and weighing until two consecutive weighings are
within an acceptable tolerance (e.g., £0.0005 g).

o The final constant weight represents the mass of the dissolved calcium nitrate.
2.3. Data Calculation
The solubility is calculated as follows:
o Mass of Solvent = (Mass of vial + solution) - (Mass of vial + dry salt)
o Mass of Dissolved Salt = (Mass of vial + dry salt) - (Mass of empty vial)
o Solubility ( g/100 g solvent) = (Mass of Dissolved Salt / Mass of Solvent) x 100

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of calcium nitrate in an organic solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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